Cas no 3609-88-9 (4-bromo-N-(2-phenylethyl)benzenesulfonamide)

• Product Name: 4-bromo-N-(2-phenylethyl)benzenesulfonamide
• CAS No: 3609-88-9
• MF: C₁₄H₁₄BrNO₂S
• MW: 340.235461711884
• CID: 3071237
• PubChem ID: 795722
• Update Time: 2025-04-21

4-bromo-N-(2-phenylethyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-(2-phenylethyl)benzenesulfonamide
• Oprea1_139117
• Benzenesulfonamide, 4-bromo-N-(2-phenylethyl)-
• 3609-88-9
• NIOSH/DB1010000
• 4-Bromo-N-phenethyl-benzenesulfonamide
• p-Bromo-N-phenethylbenzenesulfonamide
• MLS001209476
• HMS2818K06
• CBMicro_017819
• SMR000516694
• BIM-0017672.P001
• STK077866
• SCHEMBL3915476
• AN-652/10794041
• CCG-6419
• Benzenesulfonamide, 4-bromo-N-(phenylethyl)-
• Oprea1_452118
• JHICC02081
• NCGC00245288-01
• DB10100000
• 4-bromo-N-phenethylbenzenesulfonamide
• DB-412469
• Z45509454
• DTXSID301260105
• Benzenesulfonamide, p-bromo-N-phenethyl-
• AKOS000383602
• 4-BROMO-N-(2-PHENYLETHYL)BENZENE-1-SULFONAMIDE
• CHEMBL1485457

• Inchi： 1S/C14H14BrNO2S/c15-13-6-8-14(9-7-13)19(17,18)16-11-10-12-4-2-1-3-5-12/h1-9,16H,10-11H2
• InChI Key： VFOBSMYKUKRMRR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(NCCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 338.99286Da
• Monoisotopic Mass: 338.99286Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 54.6Ų